Cas no 916214-31-8 ((R)-1-Boc-3-Aminomethylpyrrolidine hydrochloride)

• Product Name: (R)-1-Boc-3-Aminomethylpyrrolidine hydrochloride
• CAS No: 916214-31-8
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD11101209
• CID: 836523
• PubChem ID: 45072266
• Update Time: 2025-09-26

(R)-1-Boc-3-Aminomethylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-3-Aminomethylpyrrolidine hydrochloride
• (R)-1-Boc-3-Aminomethylpyrrolidine-HCl
• tert-butyl (3R)-3-(aminomethyl)pyrrolidine-1-carboxylate,hydrochloride
• AKOS015844486
• (R)-1-BOC-3-(AMINOMETHYL)PYRROLIDINE HCl
• tert-Butyl (R)-3-(aminomethyl)pyrrolidine-1-carboxylate hydrochloride
• tert-butyl (3R)-3-(aminomethyl)pyrrolidine-1-carboxylate;hydrochloride
• (R)-t-Butyl 3-(aminomethyl)pyrrolidine-1-carboxylate HCl
• (R)-1-Boc-3-Aminomethylpyrrolidinehydrochloride
• 916214-31-8
• DTXSID50662490
• (R)-1-boc-3-aminomethylpyrrolidine HCl
• AKOS015922998
• AS-49932
• tert-Butyl (3R)-3-(aminomethyl)pyrrolidine-1-carboxylate--hydrogen chloride (1/1)
• (r)-tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate hcl
• O10186
• (R)-1-BOC-3-AMINOMETHYLPYRROLIDINE-HCL 97+%
• MFCD11101209

• MDL： MFCD11101209
• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12;/h8H,4-7,11H2,1-3H3;1H/t8-;/m1./s1
• InChI Key： QKIJZDUDCUIGGM-DDWIOCJRSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC[C@H](CN)C1)=O

Computed Properties

• Exact Mass: 236.12900
• Monoisotopic Mass: 236.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• PSA: 55.56000
• LogP: 2.64230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-1-Boc-3-Aminomethylpyrrolidine hydrochloride

Comprehensive Overview of (R)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride (CAS No. 916214-31-8)

(R)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride (CAS No. 916214-31-8) is a chiral building block widely used in pharmaceutical synthesis and organic chemistry. This compound features a pyrrolidine core protected by a tert-butoxycarbonyl (Boc) group, making it a versatile intermediate for drug discovery and peptide modification. Its hydrochloride salt form enhances stability and solubility, which is critical for laboratory and industrial applications.

The growing demand for chiral intermediates like (R)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride is driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds in drug development. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "chiral amine synthesis" to explore its applications in kinase inhibitors, GPCR-targeted drugs, and protease inhibitors.

One of the trending topics in organic chemistry is the use of green chemistry principles in intermediate synthesis. (R)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride aligns with this trend, as its synthesis can be optimized to reduce waste and improve atom economy. Questions like "How to deprotect Boc groups efficiently?" or "What catalysts work best for chiral amine reactions?" are commonly explored in forums and research papers.

In drug discovery, this compound is valued for its role in constructing bioactive molecules. Its aminomethyl functionality allows for further derivatization, making it a key player in the design of central nervous system (CNS) drugs and anticancer agents. Searches for "pyrrolidine-based drug candidates" or "Boc-amine applications in medicinal chemistry" highlight its relevance in modern research.

From a technical perspective, (R)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride is often characterized by NMR, HPLC, and mass spectrometry to ensure purity and enantiomeric excess. Laboratories frequently inquire about "storage conditions for Boc-protected amines" or "handling hygroscopic compounds," underscoring the need for proper protocols.

The compound's compatibility with solid-phase peptide synthesis (SPPS) and click chemistry further expands its utility. Recent publications discuss its use in bioconjugation and proteomics, addressing queries like "How to incorporate chiral pyrrolidines into peptides?" or "Best practices for HCl salt removal in synthesis."

In summary, (R)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride (CAS No. 916214-31-8) is a pivotal chiral intermediate with broad applications in drug development and organic synthesis. Its alignment with green chemistry, enantioselective catalysis, and peptide engineering makes it a subject of ongoing innovation and research interest.